Cas no 23950-80-3 (4-[2-(4-Hydroxyphenyl)propan-2-yl]-2-(propan-2-yl)phenol)

• Product Name: 4-[2-(4-Hydroxyphenyl)propan-2-yl]-2-(propan-2-yl)phenol
• CAS No: 23950-80-3
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 2837235
• PubChem ID: 18943218
• Update Time: 2025-04-21

4-[2-(4-Hydroxyphenyl)propan-2-yl]-2-(propan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID90596720
• 23950-80-3
• SCHEMBL8672991
• 4-[2-(4-Hydroxyphenyl)propan-2-yl]-2-(propan-2-yl)phenol

• Inchi： 1S/C18H22O2/c1-12(2)16-11-14(7-10-17(16)20)18(3,4)13-5-8-15(19)9-6-13/h5-12,19-20H,1-4H3
• InChI Key： FSJSFCUEXHMXOY-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(C)C)C(C)(C)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 270.161979940Da
• Monoisotopic Mass: 270.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5Ų